1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol

• IUPAC Name: 1-(1-bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol
• InChI: InChI=1S/C17H22BrNO2/c1-2-3-10-19-11-14(20)12-21-16-9-8-13-6-4-5-7-15(13)17(16)18/h4-9,14,19-20H,2-3,10-12H2,1H3
• InChI Key: XDXSUBSIRLQAPY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC(COC1=C(C2=CC=CC=C2C=C1)Br)O
• Molecular Formula: C17H22BrNO2
• Molecular Weight: 352.3 g/mol

Description

1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol is an organic compound that features a bromonaphthalene moiety linked to a butylamino propanol group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol typically involves the following steps:

Bromination of Naphthalene: Naphthalene is brominated using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 1-bromonaphthalene.

Formation of 1-(1-Bromonaphthalen-2-yl)oxypropan-2-ol: 1-bromonaphthalene is reacted with epichlorohydrin in the presence of a base like sodium hydroxide to form 1-(1-bromonaphthalen-2-yl)oxypropan-2-ol.

Amination: The final step involves the reaction of 1-(1-bromonaphthalen-2-yl)oxypropan-2-ol with butylamine under reflux conditions to yield the desired compound.

Industrial Production Methods: Industrial production of this compound would follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This may involve continuous flow reactors and advanced purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The bromonaphthalene moiety can be reduced to naphthalene using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, or other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base.

Major Products Formed:

Oxidation: Formation of a ketone derivative.

Reduction: Formation of naphthalene.

Substitution: Formation of substituted naphthalene derivatives.

Scientific Research Applications

1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological pathways.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound can be used to study the effects of bromonaphthalene derivatives on biological systems.

Industrial Applications: It may be used in the development of new materials or as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism by which 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol exerts its effects depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as receptors or enzymes, modulating their activity. The bromonaphthalene moiety can facilitate binding to hydrophobic pockets, while the butylamino group can form hydrogen bonds or ionic interactions with target molecules.

Comparison with Similar Compounds

• 1-(1-Bromonaphthalen-2-yl)oxy-3-(methylamino)propan-2-ol
• 1-(1-Bromonaphthalen-2-yl)oxy-3-(ethylamino)propan-2-ol
• 1-(1-Bromonaphthalen-2-yl)oxy-3-(propylamino)propan-2-ol

Comparison: 1-(1-Bromonaphthalen-2-yl)oxy-3-(butylamino)propan-2-ol is unique due to the presence of the butylamino group, which can influence its pharmacokinetic properties and binding affinity to target molecules. Compared to its methyl, ethyl, and propyl analogs, the butyl derivative may exhibit different solubility, stability, and biological activity profiles.